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Compound of Interest

Compound Name: OXFBDO02

Cat. No.: B15582921

For researchers, scientists, and drug development professionals, the lifecycle of a chemical
compound extends beyond its synthesis and application to its final, critical step: proper
disposal. Adherence to safe disposal protocols is paramount for ensuring laboratory safety,
environmental protection, and regulatory compliance. This guide provides essential, step-by-
step procedures for the safe disposal of OXFBDO02, a selective inhibitor of the first
bromodomain of BRD4 (BRD4(1)).

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for OXFBDO02 is
not publicly available, the following procedures are based on its known chemical properties and
general best practices for the disposal of laboratory chemical waste. It is imperative to consult
with your institution's Environmental Health and Safety (EHS) department for specific local and
national regulations.

Chemical and Physical Properties of OXFBD02

A summary of the key quantitative data for OXFBDO02 is presented below, providing a quick
reference for its physical and chemical characteristics.[1]
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Property Value

Molecular Formula C18H17NO3

Molecular Weight 295.33 g/mol

Boiling Point 515.4 £ 50.0 °C at 760 mmHg
Density 1.2+0.1 g/cm3

Flash Point 265.5+30.1°C

LogP 2.54

Vapour Pressure 0.0 £ 1.4 mmHg at 25°C

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: A laboratory coat.

All handling of OXFBDO02 should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol for OXFBD02

The proper disposal of OXFBDO02 and associated waste materials is a critical aspect of
laboratory safety and environmental responsibility. The following protocol outlines the
procedural steps for its safe management and disposal.

Step 1: Waste Segregation

Proper segregation of waste at the point of generation is the foundation of a safe and compliant
disposal process. All waste materials that have come into contact with OXFBDO02 should be
categorized as hazardous chemical waste. This includes:
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Unused or Expired OXFBDO02: The pure chemical compound.

Contaminated Labware (Solid): Disposable items such as weigh boats, spatulas, and pipette
tips.

Contaminated Labware (Liquid Waste): Rinsate from cleaning glassware (e.g., beakers,
flasks) and solvents used to dissolve the compound.

Contaminated Personal Protective Equipment (PPE): Used gloves, disposable lab coats, and
any other PPE that is contaminated.

Step 2: Waste Collection and Containment

Use appropriate, leak-proof, and clearly labeled hazardous waste containers for each waste

stream.

Solid Waste: Collect unused OXFBDO02 and contaminated solid labware in a dedicated,
properly labeled, and sealed container made of a compatible material.

Liquid Waste: Collect all liquid waste containing OXFBDO02 in a labeled, sealed, and
chemically compatible hazardous waste container.

Contaminated PPE: Place all contaminated PPE into a labeled hazardous waste bag for
solid waste.

Step 3: Labeling of Hazardous Waste

Proper labeling is crucial for identification and safe handling. All hazardous waste containers

must be clearly labeled with:

The words "Hazardous Waste."

The full chemical name: "OXFBD02" and its CAS number: 1429129-68-9.

The primary hazards associated with the compound. While specific hazard information is
limited, based on its use in cancer research, it should be handled with caution.

The date of accumulation.
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Consult your institution's EHS department for any specific labeling requirements.

Step 4: Storage of Hazardous Waste

Store sealed hazardous waste containers in a designated, well-ventilated, and secure satellite
accumulation area. This storage area should be away from incompatible materials and general
laboratory traffic.

Step 5: Arranging for Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor to
arrange for the pickup and disposal of the waste.[2][3] Provide the contractor with an accurate
description of the waste. The primary and recommended method for the destruction of many
organic chemical compounds is high-temperature incineration by a licensed facility.[2] Do not
attempt to dispose of this chemical down the drain or in regular trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of OXFBDO02.

Click to download full resolution via product page
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Caption: Logical workflow for the proper disposal of OXFBDO02.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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